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Introduction
SLITRK6 (SLIT and NTRK like family member 6) is a type I transmembrane protein that plays a

role in neural development and has been identified as a promising biomarker and therapeutic

target in various cancers, including bladder, lung, and breast cancer.[1][2] Sirtratumab is a

monoclonal antibody specifically designed to target the extracellular domain of SLITRK6.

These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of SLITRK6 in formalin-fixed, paraffin-embedded (FFPE) tissue sections using

Sirtratumab.
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Product Name Sirtratumab

Target Antigen
SLIT and NTRK like family member 6

(SLITRK6)

Isotype Human IgG2

Applications
Immunohistochemistry (IHC), Flow Cytometry,

ELISA[3]

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Quantitative Data Summary
While specific quantitative data for Sirtratumab in IHC is limited in the public domain, studies

with other anti-SLITRK6 antibodies have demonstrated strong membranous and cytoplasmic

staining in urothelial carcinoma and other epithelial tumors. In a study on urothelial carcinoma,

SLITRK6 expression was observed in 80% of urinary bladder urothelial carcinoma cases and

100% of upper tract urothelial carcinoma cases, with moderate to strong intensity.[4] Another

study using a mouse monoclonal antibody (M15-68(2)22) showed positive staining in 90% of

452 bladder transitional cell carcinoma cases.[1] Researchers should optimize the Sirtratumab
concentration to achieve similar staining patterns.

Parameter Recommendation

Starting Dilution Range 1:50 - 1:200 (to be optimized by the end-user)

Positive Control Tissue
Bladder Cancer Tissue, Lung Adenocarcinoma

Tissue[1][5]

Negative Control Tissue
Tissues with known low or absent SLITRK6

expression (e.g., some lymphomas, gliomas)[6]

Subcellular Localization Membrane, Cytoplasm[2]
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Immunohistochemistry (IHC) Staining Protocol for
SLITRK6 on FFPE Tissues
This protocol provides a general guideline for the use of Sirtratumab for IHC on FFPE tissue

sections. Optimization may be required for specific tissues and experimental setups.

Reagents and Materials
Sirtratumab (anti-SLITRK6 antibody)

Formalin-fixed, paraffin-embedded tissue sections (5 µm) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized or distilled water

Antigen Retrieval Solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0 or 1 mM EDTA, pH

8.0)

Wash Buffer (e.g., Phosphate Buffered Saline with 0.05% Tween-20, PBS-T)

Endogenous Peroxidase Blocking Solution (e.g., 3% Hydrogen Peroxide in methanol)

Blocking Buffer (e.g., 5% Normal Goat Serum in PBS)

Biotinylated secondary antibody against human IgG

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Humidified staining chamber
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Coplin jars

Microscope

Procedure
Deparaffinization and Rehydration:

Immerse slides in xylene (or substitute) for 2 x 5 minutes.

Immerse in 100% ethanol for 2 x 3 minutes.

Immerse in 95% ethanol for 1 minute.

Immerse in 70% ethanol for 1 minute.

Rinse in deionized water for 5 minutes.

Antigen Retrieval:

Immerse slides in a Coplin jar with Antigen Retrieval Solution (e.g., 10 mM Sodium Citrate,

pH 6.0).

Heat the solution with the slides to 95-100°C in a water bath or steamer for 20-30 minutes.

Allow the slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides in Wash Buffer for 2 x 5 minutes.

Peroxidase Blocking:

Incubate sections in Endogenous Peroxidase Blocking Solution for 10-15 minutes at room

temperature to quench endogenous peroxidase activity.

Rinse slides in Wash Buffer for 2 x 5 minutes.

Blocking:
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Incubate sections with Blocking Buffer for 30-60 minutes at room temperature in a

humidified chamber to block non-specific antibody binding.

Primary Antibody Incubation:

Dilute Sirtratumab to the optimized concentration (start with a range of 1:50 to 1:200) in

Blocking Buffer.

Incubate sections with the diluted primary antibody overnight at 4°C in a humidified

chamber.

Secondary Antibody and Detection:

Rinse slides in Wash Buffer for 3 x 5 minutes.

Incubate with a biotinylated secondary antibody (e.g., goat anti-human IgG) according to

the manufacturer's instructions for 30-60 minutes at room temperature.

Rinse slides in Wash Buffer for 3 x 5 minutes.

Incubate with Streptavidin-HRP conjugate according to the manufacturer's instructions for

30 minutes at room temperature.

Rinse slides in Wash Buffer for 3 x 5 minutes.

Chromogenic Detection:

Prepare the DAB substrate solution just before use.

Incubate sections with the DAB solution until the desired brown staining intensity is

reached (typically 1-10 minutes). Monitor under a microscope.

Stop the reaction by rinsing the slides in deionized water.

Counterstaining:

Counterstain with Hematoxylin for 30-60 seconds.

"Blue" the sections in running tap water or a bluing reagent.
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Rinse with deionized water.

Dehydration and Mounting:

Dehydrate the sections through graded ethanol (70%, 95%, 100%) and xylene (or

substitute).

Apply a coverslip with a permanent mounting medium.

Microscopy:

Examine the slides under a light microscope. SLITRK6 staining will appear as a brown

precipitate, while the nuclei will be counterstained blue.
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Caption: SLITRK6 signaling activates the PI3K/AKT/mTOR pathway, promoting cancer cell

proliferation.
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Caption: Step-by-step workflow for immunohistochemical staining of SLITRK6 on FFPE

tissues.

References
1. aacrjournals.org [aacrjournals.org]

2. researchgate.net [researchgate.net]

3. medchemexpress.com [medchemexpress.com]

4. Differential expression of SLITRK6 gene as a potential therapeutic target for urothelial
carcinoma in particular upper tract cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

5. SLITRK6 promotes the progression of lung adenocarcinoma by regulating
PI3K/AKT/mTOR signaling and Warburg effect - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Expression of SLITRK6 in cancer - Summary - The Human Protein Atlas [proteinatlas.org]

To cite this document: BenchChem. [Application Notes: Immunohistochemical Staining of
SLITRK6 with Sirtratumab]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599610/docs#application-notes-
immunohistochemical-staining-of-slitrk6-with-sirtratumab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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